Cas no 397864-56-1 (Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo)

Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo is a synthetic corticosteroid derivative characterized by its potent anti-inflammatory and immunomodulatory properties. The compound features a fluoromethylthioester group at the 17-position, enhancing its lipophilicity and tissue penetration, while the furan-2-carboxylic acid moiety contributes to its structural stability. The 11-oxo group is critical for its glucocorticoid receptor affinity, ensuring high efficacy in suppressing inflammatory responses. This intermediate is particularly valuable in pharmaceutical synthesis, serving as a precursor for advanced corticosteroid formulations. Its well-defined chemical structure allows for precise modifications, making it a versatile candidate for research and development in anti-inflammatory therapeutics.

Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo structure

397864-56-1 structure

Product Name:Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo

CAS No:397864-56-1

MF:C₂₇H₂₇F₃O₆S

MW:536.559897661209

CID:5506680

Update Time:2025-06-07

Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo Chemical and Physical Properties

Names and Identifiers

- Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-17-[(2-furanylcarbonyl)oxy]-16-methyl-3,11-dioxo-, S-(fluoromethyl) ester, (6α,16α,17α)-
- Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo
- Fluticasone furoate impurity 05
- Inchi： 1S/C27H27F3O6S/c1-14-9-16-17-11-19(29)18-10-15(31)6-7-24(18,2)26(17,30)21(32)12-25(16,3)27(14,23(34)37-13-28)36-22(33)20-5-4-8-35-20/h4-8,10,14,16-17,19H,9,11-13H2,1-3H3/t14-,16+,17+,19+,24+,25+,26+,27+/m1/s1
- InChI Key： GJYSBRMYWWJWFL-YTPZYVEZSA-N
- SMILES： O([C@@]1([C@@H](C[C@@]2([H])[C@]3([H])C[C@H](F)C4=CC(=O)C=C[C@]4(C)[C@@]3(F)C(=O)C[C@]12C)C)C(=O)SCF)C(C1OC=CC=1)=O

Experimental Properties

Density: 1.39±0.1 g/cm3(Predicted)
Boiling Point: 619.6±55.0 °C(Predicted)
Solubility: Chloroform (Slightly), Methanol (Slightly)

Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F599469-2.5mg	Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo	397864-56-1	2.5mg	$ 155.00	2023-09-07
TRC	F599469-10mg	Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo	397864-56-1	10mg	$ 563.00	2023-09-07
TRC	F599469-25mg	Fluticasone 17-(((Fluoromethyl)thio)carbonyl) Furan-2-carboxylic Acid 11-Oxo	397864-56-1	25mg	$ 1194.00	2023-09-07